3-(2-Chloro-5-methoxycarbonylphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(2-chloro-5-methoxycarbonylphenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H11ClO5/c1-21-15(20)8-2-3-13(16)12(7-8)9-4-10(14(18)19)6-11(17)5-9/h2-7,17H,1H3,(H,18,19)
• InChI Key: ILLCYRLKVKQORR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)Cl)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C15H11ClO5
• DSSTOX Substance ID: DTXSID80691970
• Molecular Weight: 306.70 g/mol
• CAS RN: 1262006-01-8

Description

3-(2-Chloro-5-methoxycarbonylphenyl)-5-hydroxybenzoic acid, or 3-CMPH-5-OHB, is a synthetic organic compound that has been used in scientific research applications. It is an aromatic hydroxy acid that is used in various biochemical and physiological experiments. This compound is significant because of its ability to serve as a substrate for various enzymes and to act as a protective agent in various biological processes.

Scientific Research Applications

3-CMPH-5-OHB has been used in various scientific research applications. It has been used in studies of enzyme kinetics, where it is used as a substrate for various enzymes. It has also been used in studies of the mechanisms of action of various bioactive compounds, such as flavonoids, where it serves as a protective agent. It has been used in studies of the binding of proteins to DNA and the inhibition of protein-DNA interactions. It has also been used in studies of the inhibition of various enzymes, such as tyrosinase and cyclooxygenase.

Mechanism of Action

The mechanism of action of 3-CMPH-5-OHB is not fully understood. However, it is believed that it acts as a substrate for various enzymes, and as a protective agent in various biological processes. It is believed to interact with various proteins and enzymes, and to inhibit the binding of proteins to DNA. It is also believed to inhibit the activity of various enzymes, such as tyrosinase and cyclooxygenase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CMPH-5-OHB are not fully understood. However, it is believed to interact with various proteins and enzymes, and to inhibit the binding of proteins to DNA. It is also believed to inhibit the activity of various enzymes, such as tyrosinase and cyclooxygenase. In addition, it is believed to act as a protective agent in various biological processes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-CMPH-5-OHB in lab experiments include its ability to serve as a substrate for various enzymes, its ability to act as a protective agent in various biological processes, and its ability to inhibit the binding of proteins to DNA. The limitations of using this compound in lab experiments include its lack of understanding of its mechanism of action, and its potential to interact with various proteins and enzymes.

Future Directions

For research on 3-CMPH-5-OHB include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further studies of its ability to inhibit the binding of proteins to DNA and its potential to interact with various proteins and enzymes should be conducted. Furthermore, further research into its potential applications in drug discovery and development should be conducted. Finally, further research into its potential to act as a protective agent in various biological processes should be conducted.

Synthesis Methods

3-CMPH-5-OHB can be synthesized by an acid-catalyzed condensation reaction between 5-hydroxybenzoic acid and 2-chloro-5-methoxycarbonylphenol. This reaction is performed in a solvent such as dichloromethane, and is carried out at room temperature. After the reaction is complete, the product is extracted and purified by recrystallization in a solvent such as ethanol.